Cas no 159855-97-7 (2-(4-tert-butylbenzenesulfonamido)acetic acid)

• Product Name: 2-(4-tert-butylbenzenesulfonamido)acetic acid
• CAS No: 159855-97-7
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD01004466
• CID: 109358
• PubChem ID: 962501
• Update Time: 2025-04-18

2-(4-tert-butylbenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butyl)phenylsulfonamido)acetic acid
• ((4-(tert-Butyl)phenyl)sulfonyl)glycine
• 2-[(4-tert-butylphenyl)sulfonylamino]acetic acid
• Glycine,N-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• F1414-0617
• 2-(([4-(TERT-BUTYL)PHENYL]SULFONYL)AMINO)ACETIC ACID
• 2-(4-tert-butylbenzenesulfonamido)acetic acid
• AKOS000813659
• 159855-97-7
• EN300-240160
• DTXSID70359416
• 2-(([4-(TERT-BUTYL)PHENYL]SULFONYL)AMINO)ACETICACID
• E89144
• FT-0703274
• Oprea1_234275
• 2-(4-tert-butylphenylsulfonamido)acetic acid
• 2-(4-(tert-butyl)phenylsulfonamido)aceticacid
• Oprea1_298254
• GLYCINE, N-[[4-(1,1-DIMETHYLETHYL)PHENYL]SULFONYL]-
• 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)acetic acid

• MDL： MFCD01004466
• Inchi： 1S/C12H17NO4S/c1-12(2,3)9-4-6-10(7-5-9)18(16,17)13-8-11(14)15/h4-7,13H,8H2,1-3H3,(H,14,15)
• InChI Key： PDIQLCAEGLVCLL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.81870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides